Cas no 2171655-44-8 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid
• CAS No: 2171655-44-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6189868
• PubChem ID: 165516047
• Update Time: 2025-07-21

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-3-methoxypiperidine-3-carboxylic acid
• 2171655-44-8
• EN300-1528157

• Inchi： 1S/C24H26N2O6/c1-31-24(22(28)29)11-6-12-26(15-24)21(27)13-25-23(30)32-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20H,6,11-15H2,1H3,(H,25,30)(H,28,29)
• InChI Key： RJEDYXKKHDBVNG-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)O)CN(C(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid (CAS No. 2171655-44-8)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid (CAS No. 2171655-44-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and organic synthesis for its stability and ease of removal.

The structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid includes a piperidine ring with a methoxy substituent at the 3-position, an acetyl group at the 2-position, and an Fmoc protecting group attached to the amino functionality. This combination of functional groups imparts unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

Recent studies have highlighted the potential applications of this compound in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid as a key intermediate in the synthesis of novel inhibitors targeting protein-protein interactions (PPIs). These PPI inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

The Fmoc protecting group in 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid plays a crucial role in facilitating selective chemical reactions. The Fmoc group can be efficiently removed under mild conditions, such as treatment with piperidine in dimethylformamide (DMF), without affecting other functional groups in the molecule. This property makes it an ideal choice for stepwise synthesis processes, where precise control over reactivity is essential.

In addition to its use as an intermediate, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid has been investigated for its potential biological activities. A study published in Bioorganic & Medicinal Chemistry Letters in 2021 reported that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding suggests that it could serve as a lead compound for the development of anti-inflammatory drugs.

The methoxy substituent at the 3-position of the piperidine ring contributes to the overall hydrophobicity and lipophilicity of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-3-methoxypiperidine-3-carboxylic acid. These properties are crucial for optimizing drug delivery and bioavailability. Researchers have found that compounds with similar structural features often exhibit improved pharmacokinetic profiles, making them more suitable for therapeutic applications.

The acetyl group at the 2-position adds another layer of complexity to the molecule. This functional group can participate in various chemical reactions, such as esterification and amidation, which are important steps in the synthesis of bioactive peptides and small molecules. The presence of this acetyl group also influences the conformational flexibility and stability of the molecule, which can affect its biological activity.

In conclusion, 1-2-{(9H-fluoren-9-yloxycarbonyl)amino}acetyl)-3-methoxypiperidine carboxylic acid (CAS No. 2171655-44-8) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structure and functional groups make it an attractive candidate for various applications, from serving as a key intermediate in complex syntheses to exploring its biological activities as a lead compound for drug discovery. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of medicinal chemistry.